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Compound of Interest

Compound Name: 2,4-Diiodopyridine

CAS No.: 83674-71-9

Cat. No.: B056422

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Physical
Properties in Chemical and Pharmaceutical
Development
In the realm of chemical research and pharmaceutical development, a thorough understanding

of the physical properties of a compound is paramount. These properties, including melting

point and solubility, are not mere data points; they are fundamental characteristics that govern

a substance's behavior, influencing everything from reaction kinetics and purification strategies

to bioavailability and formulation of the final drug product. For halogenated heterocycles such

as 2,4-diiodopyridine, a versatile building block in organic synthesis, a detailed physical

property profile is essential for its effective application.

This guide provides a comprehensive overview of the known physical properties of 2,4-
diiodopyridine and offers detailed, field-proven methodologies for their experimental

determination. As a Senior Application Scientist, the focus here is not just on the "what" but the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b056422#bc-rfq
https://www.benchchem.com/product/b056422/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-4-diiodopyridine
https://www.benchchem.com/product/b056422/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-4-diiodopyridine
https://www.benchchem.com/product/b056422/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-2-4-diiodopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


"why"—elucidating the scientific principles behind the experimental choices to ensure the

generation of accurate and reliable data.

Core Physical Properties of 2,4-Diiodopyridine
The following table summarizes the available physical and chemical data for 2,4-
diiodopyridine. It is important to note that while some of these properties are based on

experimental measurements, others are predicted values derived from computational models.

Property Value Source

Chemical Name 2,4-Diiodopyridine -

CAS Number 83674-71-9 [1][2][3][4]

Molecular Formula C5H3I2N [1][4]

Molecular Weight 330.89 g/mol [1][4]

Physical Form Solid

Melting Point Not experimentally determined -

Boiling Point
316.8°C at 760 mmHg

(Predicted)
[1]

Density 2.609 g/cm³ (Predicted) [1]

Flash Point 145.4°C (Predicted) [1]

Solubility
See Section on Solubility

Determination
-

Melting Point Determination: A Gateway to Purity
and Identity
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure substance, this transition occurs over a narrow temperature range.

The presence of impurities typically depresses the melting point and broadens the melting
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range. Therefore, accurate melting point determination is a crucial first indicator of a

compound's purity.

Experimental Protocol: Capillary Melting Point Method
This method is a widely accepted and reliable technique for determining the melting point of a

solid organic compound.

Step-by-Step Methodology:

Sample Preparation:

Ensure the 2,4-diiodopyridine sample is a fine, dry powder. If necessary, gently crush

any large crystals using a mortar and pestle.

Tap the open end of a capillary tube (sealed at one end) into the powdered sample to pack

a small amount of the compound into the tube. The packed sample height should be

approximately 2-3 mm.

Compact the sample at the bottom of the capillary tube by tapping the sealed end on a

hard surface or by dropping it through a long glass tube.

Apparatus Setup:

Insert the capillary tube into the heating block of a melting point apparatus.

Ensure the thermometer or temperature probe is correctly positioned to accurately

measure the temperature of the heating block.

Melting Point Measurement:

Begin heating the apparatus. For an unknown compound or a first determination, a rapid

heating rate (e.g., 10-20 °C/minute) can be used to obtain an approximate melting range.

Once the approximate range is known, repeat the measurement with a fresh sample,

heating rapidly to about 20 °C below the expected melting point.
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Reduce the heating rate to 1-2 °C/minute to allow for thermal equilibrium between the

sample, the heating block, and the thermometer.

Carefully observe the sample. Record the temperature at which the first drop of liquid

appears (T1) and the temperature at which the entire sample has melted (T2). The melting

point is reported as the range T1-T2.

Causality Behind Experimental Choices:

Fine Powder: A finely powdered sample ensures uniform heat distribution and more accurate

melting point determination.

Slow Heating Rate: A slow heating rate near the melting point is critical to allow the

temperature of the sample to equilibrate with the heating block and the thermometer,

preventing an overestimation of the melting point.

Sample Preparation Measurement

Start: Crystalline 2,4-Diiodopyridine Crush to Fine Powder Pack into Capillary Tube Insert into Apparatus Rapid Heating (Approx. MP) Slow Heating (1-2°C/min) Observe & Record T1 and T2 End: Melting Point Range

Experimental Setup

Observation & Classification

Start: 2,4-Diiodopyridine Sample Weigh ~10-20 mg Add Solvent Incrementally Agitate Mixture Observe Dissolution Completely Dissolved?

Soluble

Yes

Partially SolublePartially

InsolubleNo

Click to download full resolution via product page
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Caption: Workflow for Qualitative Solubility Assessment.

Conclusion
The physical properties of 2,4-diiodopyridine, particularly its melting point and solubility, are

critical parameters for its effective use in research and development. While specific

experimental data for this compound is not readily available in the public domain, the

standardized and robust methodologies outlined in this guide provide a clear pathway for their

accurate determination. By understanding the principles behind these experimental

procedures, researchers can ensure the generation of high-quality data, leading to more

efficient and successful scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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